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For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methylpiperazine (C₅H₁₂N₂) is a heterocyclic amine that serves as a crucial building block in

organic synthesis, particularly in the pharmaceutical industry. Its structural motif is incorporated

into a variety of active pharmaceutical ingredients (APIs), including antipsychotics,

antihistamines, and antibiotics. A thorough understanding of its physicochemical properties is

paramount for optimizing reaction conditions, developing robust formulations, and ensuring the

safety and efficacy of resulting drug products. This technical guide provides a comprehensive

overview of the core physicochemical properties of 1-Methylpiperazine, detailed experimental

protocols for their determination, and its role as a key intermediate in the synthesis of notable

pharmaceuticals.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 1-Methylpiperazine are summarized

below. These values are critical for its handling, application in synthesis, and for predicting its

behavior in various chemical environments.

Table 1: General and Physical Properties of 1-
Methylpiperazine
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Property Value Reference(s)

Molecular Formula C₅H₁₂N₂ [1]

Molecular Weight 100.16 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Strong ammonia-like [3]

Melting Point -6 °C [1]

Boiling Point 138 °C (at 1013 hPa) [1][4]

Density 0.903 g/mL (at 25 °C) [1][4]

Refractive Index n20/D 1.466 [1][4]

Vapor Pressure 12 hPa (at 20 °C) [1]

Vapor Density 3.5 (vs air) [4]

Table 2: Chemical and Solubility Properties of 1-
Methylpiperazine

Property Value Reference(s)

pKa (at 25°C)
pKa₁: 4.94 (+2); pKa₂: 9.09

(+1)
[5]

pH 11-12 (50 g/L in H₂O at 20 °C) [6]

Flash Point 34 °C (closed cup) [6]

Autoignition Temperature 320 °C [6]

Explosive Limits 1.2 - 9.9 % (v/v) [6]

Water Solubility >200 g/L (Highly Soluble) [3]

Solubility in Organic Solvents

Miscible with methanol,

ethanol, diethyl ether, and

chloroform.

[3][5]
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Role in Pharmaceutical Synthesis
1-Methylpiperazine is a key intermediate in the synthesis of numerous blockbuster drugs. Its

piperazine ring is a common feature in centrally active agents, where it often imparts desirable

properties such as blood-brain barrier permeability and receptor binding affinity. The diagram

below illustrates its role as a precursor to several important APIs.[2][3]

Synthetic Utility of 1-Methylpiperazine

Precursor

Active Pharmaceutical Ingredients (APIs)

1-Methylpiperazine

Ofloxacin
(Antibiotic)

Nucleophilic Substitution

Trifluoperazine
(Antipsychotic)

Condensation Reaction

Clozapine
(Antipsychotic)

Nucleophilic Substitution
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Synthetic utility of 1-Methylpiperazine in drug manufacturing.

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties is essential for research and

development. The following sections detail standard laboratory protocols for key parameters.

Determination of pKa by Potentiometric Titration
The acid dissociation constants (pKa) of 1-Methylpiperazine, a diprotic base, are determined

by potentiometric titration. This method involves monitoring pH changes of a solution of the

amine upon the incremental addition of a standardized acid.

Materials:

Calibrated pH meter and electrode
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Magnetic stirrer and stir bar

Burette (Class A)

1-Methylpiperazine sample

Standardized 0.1 M Hydrochloric Acid (HCl) solution

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

Deionized water, purged with nitrogen to remove dissolved CO₂

0.15 M Potassium Chloride (KCl) solution (to maintain constant ionic strength)

Procedure:

Preparation: Prepare a ~1 mM solution of 1-Methylpiperazine in a reaction vessel. To

ensure both protonation states can be observed, acidify the solution to a pH of ~1.8-2.0 with

0.1 M HCl. Add KCl solution to maintain a constant ionic strength.[7]

Titration: Place the vessel on a magnetic stirrer and immerse the calibrated pH electrode.

Begin stirring.

Data Collection: Titrate the solution by adding small, precise increments (e.g., 0.1 mL) of the

standardized 0.1 M NaOH solution from the burette.[8]

Equilibration: After each addition, allow the pH reading to stabilize before recording the value

and the total volume of titrant added.

Endpoint: Continue the titration until the pH reaches approximately 12-12.5, well past the

second equivalence point.

Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa values

correspond to the pH at the half-equivalence points. More precisely, the inflection points on

the titration curve represent the equivalence points, and the pKa values can be determined

from the first and second derivative plots of the curve.[8][9]
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Determination of Boiling Point by Micro-Scale (Thiele
Tube) Method
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.[10][11]

Materials:

Thiele tube filled with mineral oil

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Procedure:

Sample Preparation: Add approximately 0.5 mL of 1-Methylpiperazine to the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Heating: Insert the assembly into the Thiele tube, making sure the side arm is heated gently

and evenly with a small flame.[11]

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube as trapped air and then the sample's vapor escape. Continue heating until a rapid,

continuous stream of bubbles is observed.

Measurement: Remove the heat source. The boiling point is the temperature at which the

bubble stream stops and the liquid just begins to be drawn back into the capillary tube.[11]

[12]
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Determination of Density by Digital Density Meter
Based on the oscillating U-tube principle, this is a rapid and highly accurate method for

determining the density of liquids.[13][14]

Materials:

Digital Density Meter (e.g., compliant with ASTM D4052)

Syringe for sample injection

1-Methylpiperazine sample

High-purity water and air for calibration

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions, typically

using dry air and deionized water as standards at a specified temperature (e.g., 25 °C).

Sample Introduction: Introduce a small volume (typically <1 mL) of the 1-Methylpiperazine
sample into the oscillating U-tube using a syringe, ensuring no air bubbles are present in the

measurement cell.[14]

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube caused by the mass of the sample.

Calculation: The instrument's software uses this frequency change, in conjunction with

calibration data, to calculate and display the density of the sample.[13]

Cleaning: Thoroughly clean the measurement cell with appropriate solvents and dry it before

the next measurement.

Workflow for Solubility Determination
The following workflow outlines a general procedure for determining the qualitative and

quantitative solubility of a compound like 1-Methylpiperazine in various solvents.
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General Experimental Workflow for Solubility Determination

1. Sample Preparation
Weigh a precise amount of 1-Methylpiperazine.

3. Supersaturation
Add excess 1-Methylpiperazine to the solvent to create a slurry.

2. Solvent Addition
Add a known volume of the chosen solvent (e.g., water, ethanol) to a vial.

4. Equilibration
Agitate the mixture at a constant temperature (e.g., 25°C) for 24-48 hours to ensure saturation.

5. Phase Separation
Allow undissolved solid to settle. Alternatively, centrifuge the sample.

6. Sample Analysis
Carefully extract an aliquot of the clear supernatant. Filter if necessary.

7. Quantification
Analyze the concentration of the solute in the aliquot using a calibrated analytical method (e.g., GC-FID, HPLC).

8. Calculate Solubility
Express the result in appropriate units (e.g., g/L, mol/L).

Click to download full resolution via product page

Workflow for determining the solubility of 1-Methylpiperazine.

Safety and Handling
1-Methylpiperazine is a flammable, corrosive, and toxic liquid.[14] It can cause severe skin

burns and eye damage.[14] Inhalation may be harmful or toxic.[14] It is essential to handle this

chemical in a well-ventilated area, preferably within a fume hood, while wearing appropriate
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personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. Keep away from heat, sparks, and open flames.[1]

Conclusion
The physicochemical properties of 1-Methylpiperazine dictate its behavior in chemical

synthesis and formulation. This guide provides essential data and standardized protocols to

support its effective and safe use in research and drug development. A comprehensive

understanding of these parameters is fundamental to leveraging this versatile building block for

the creation of novel and effective pharmaceutical agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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